![molecular formula C11H10O4 B2727267 3-(3-Methoxyphenyl)oxolane-2,5-dione CAS No. 15378-03-7](/img/structure/B2727267.png)
3-(3-Methoxyphenyl)oxolane-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(3-Methoxyphenyl)oxolane-2,5-dione” is an organic compound with the CAS Number: 15378-03-7 . It has a molecular weight of 206.2 .
Molecular Structure Analysis
The IUPAC name for this compound is 3-(3-methoxyphenyl)dihydro-2,5-furandione . The InChI code for this compound is 1S/C11H10O4/c1-14-8-4-2-3-7(5-8)9-6-10(12)15-11(9)13/h2-5,9H,6H2,1H3 .Scientific Research Applications
Synthesis and Biological Activity
The synthesis of organic compounds with specific functional groups, such as oxazolidinediones and oxazine diones, has been explored for their potential biological activities. For instance, oxazolidinediones have shown improvements in glucose tolerance in rats without inducing hypoglycemia below normal fasting glycemia levels, suggesting their potential in diabetes treatment (Schnur & Morville, 1986). Such studies highlight the importance of structural modifications in enhancing biological activities and understanding the structure-activity relationship.
Materials Science Applications
In materials science, compounds structurally similar to 3-(3-Methoxyphenyl)oxolane-2,5-dione have been utilized in the development of novel materials. For example, conjugated polyelectrolytes have been synthesized for use as electron transport layers in polymer solar cells, demonstrating the impact of molecular design on electronic properties and device performance (Hu et al., 2015). Such applications underscore the relevance of organic synthesis in advancing materials for energy conversion and storage technologies.
properties
IUPAC Name |
3-(3-methoxyphenyl)oxolane-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O4/c1-14-8-4-2-3-7(5-8)9-6-10(12)15-11(9)13/h2-5,9H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQPQJDZIGJWLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2CC(=O)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.